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Compound of Interest

Compound Name: Olaparib

Cat. No.: B1684210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and essential data for the laboratory use of

Olaparib, a potent inhibitor of poly(ADP-ribose) polymerase (PARP) enzymes. Adherence to

these guidelines is crucial for ensuring experimental reproducibility and accuracy.

Product Information
Characteristic Description

Synonyms AZD2281, Ku-0059436

Molecular Formula C₂₄H₂₃FN₄O₃

Molecular Weight 434.5 g/mol [1]

Appearance White to off-white crystalline solid[2][3]

Storage

Store powder at -20°C for up to 4 years.[1] In

solvent, store at -80°C for up to 2 years or -20°C

for up to 1 year.[4]

Solubility Data
Olaparib exhibits poor solubility in aqueous solutions but is soluble in several organic solvents.

The following table summarizes its solubility in common laboratory solvents.
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Solvent Solubility Notes

DMSO
~10 mg/mL to 125 mg/mL[1][4]

[5]

Heating to 50-60°C and

ultrasonication can aid

dissolution.[4][5] Use fresh,

anhydrous DMSO as absorbed

moisture can reduce solubility.

[5]

DMF ~3 mg/mL[1] Purge with an inert gas.[1]

Ethanol ~1.7 mg/mL to 2.17 mg/mL[2]
Gentle warming may be

required.[2]

Water Very poorly soluble[2][3]
Estimated maximum solubility

of 10-20 µM.[2][3]

PBS (pH 7.2)
~0.5 mg/mL (in a 1:1

DMSO:PBS solution)[1]

Aqueous solutions are not

recommended for storage

beyond one day.[1][3]

Experimental Protocols
Preparation of Olaparib Stock Solution (10 mM in DMSO)
Materials:

Olaparib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Protocol:
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Equilibrate the Olaparib powder vial to room temperature before opening to prevent

condensation.

Weigh the desired amount of Olaparib powder in a sterile microcentrifuge tube. For a 10 mM

stock solution, you will need 4.345 mg of Olaparib per 1 mL of DMSO.

Add the appropriate volume of anhydrous DMSO to the Olaparib powder.

Vortex the solution vigorously for 1-2 minutes to dissolve the powder.

If the powder is not fully dissolved, briefly sonicate the tube in an ultrasonic bath and/or

warm it at 37°C for 10 minutes.[6]

Once completely dissolved, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.[7]

Store the aliquots at -20°C or -80°C.[4][7]

Preparation of Working Solutions for Cell Culture
Materials:

10 mM Olaparib stock solution in DMSO

Pre-warmed cell culture medium

Protocol:

Thaw an aliquot of the 10 mM Olaparib stock solution at room temperature.

Perform serial dilutions of the stock solution in pre-warmed cell culture medium to achieve

the desired final concentrations for your experiment.

It is critical to ensure that the final concentration of DMSO in the cell culture medium does

not exceed a level that is toxic to the cells (typically ≤ 0.5%). Prepare a vehicle control with

the same final concentration of DMSO.
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Use the freshly prepared working solutions immediately. Do not store aqueous working

solutions.[1][3]

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of action of Olaparib and a typical

experimental workflow for assessing its effects on cell viability.
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Mechanism of Olaparib Action
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Caption: Olaparib inhibits PARP, leading to synthetic lethality in BRCA-deficient cells.
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Cell Viability Assay Workflow

Preparation

Treatment

Assay

Data Analysis
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Plot dose-response curve
and determine IC50
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Caption: A typical workflow for determining cell viability after Olaparib treatment.
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Safety Precautions
Olaparib is a hazardous substance and should be handled with care.[1]

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves when handling Olaparib powder and solutions.

Handling: Avoid inhalation of the powder by working in a well-ventilated area or a chemical

fume hood.[8][9] Avoid contact with skin and eyes.[8][9]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

First Aid: In case of contact, wash the affected area thoroughly with water. If inhaled, move to

fresh air. If ingested, seek immediate medical attention.[8][9]

For more detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.[1][8][9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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